BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological data of S-Methyl butanethioate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: S-Methyl butanethioate
CAS No.: 2432-51-1
Cat. No.: B1221201

Get Quote

An In-depth Technical Guide to the Toxicological Profile of S-Methyl butanethioate

Prepared by: Gemini, Senior Application Scientist

Introduction

S-Methyl butanethioate (CAS No. 2432-51-1), also known as methyl thiobutyrate, is a sulfur-
containing ester recognized for its distinct sensory characteristics.[1][2][3] It is utilized as a
flavor and fragrance agent.[2][3] As with any chemical intended for industrial and consumer
applications, a thorough understanding of its toxicological profile is essential for ensuring
human safety and regulatory compliance.

This technical guide provides a comprehensive review of the available toxicological data for S-
Methyl butanethioate. It is designed for researchers, toxicologists, and drug development
professionals, offering not only a summary of key findings but also insights into the
experimental rationale and methodologies underpinning these conclusions. The narrative
emphasizes the causality behind toxicological assessments, aligning with the principles of
Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T).
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Physicochemical Properties and Initial Hazard
Identification

Before delving into specific toxicological endpoints, it is crucial to understand the substance's
basic properties and the initial hazard classification derived from them. S-Methyl
butanethioate is a flammable liquid and vapor.[3] This physical hazard necessitates specific
handling and storage protocols to mitigate the risk of fire or explosion.

The initial hazard assessment, based on available data, classifies the substance as an irritant
to the skin, eyes, and respiratory system.[4] This information, often found in Safety Data Sheets
(SDS), serves as the first line of defense for safe handling and dictates the need for personal
protective equipment (PPE).

Acute Toxicity Assessment

Acute toxicity studies are designed to evaluate the adverse effects that may occur shortly after
the administration of a single dose of a substance. These studies are fundamental in
determining the intrinsic toxicity and help in classifying the substance for labeling and
packaging.

Available Data

A review of publicly available safety literature indicates that specific quantitative acute toxicity
data (e.g., LD50 values for oral and dermal routes, or an LC50 value for inhalation) for S-
Methyl butanethioate are not available.[4] Safety Data Sheets consistently report "No data
available" for these endpoints.

. . Classificati
Endpoint Route Species Value Source
on
. No Data »
Acute Toxicity  Oral N/A ) Not Classified
Available
o No Data -
Acute Toxicity  Dermal N/A ] Not Classified
Available
o ) No Data .
Acute Toxicity  Inhalation N/A ) Not Classified
Available
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Causality and Standard Experimental Protocol

The absence of data does not imply safety. Instead, it indicates that specific tests may not have
been conducted or the results are not publicly disseminated. When such data is required,
regulatory bodies like the Organisation for Economic Co-operation and Development (OECD)
provide standardized guidelines. The OECD Acute Toxic Class Method (Guideline 423) is a
preferred method as it allows for hazard classification using a reduced number of animals
compared to historical LD50 tests.[5]

The core principle of OECD 423 is a stepwise procedure where a small group of animals
(typically three female rodents) is dosed at a defined starting level (e.g., 300 mg/kg or 2000
mg/kg for a limit test).[5] The outcome of this first step (mortality or survival) dictates the next
dose level, progressively mapping out the substance's toxicity.[5]

Protocol: OECD Guideline 423 - Acute Toxic Class Method[5]

o Preliminary Considerations: Analyze all available information on the substance, including its
physicochemical properties and data on structurally related compounds, to select the
appropriate starting dose.[5]

» Animal Selection: Use a single sex (typically females, as they are often slightly more
sensitive) of a standard rodent strain (e.g., Wistar rat).

e Dosing and Observation: Administer the substance orally via gavage to a group of three
fasted animals. Observe the animals closely for the first few hours post-dosing and then
periodically for 14 days for signs of toxicity and mortality.[5]

o Stepwise Procedure:

o If mortality is observed at the starting dose, the next step involves dosing a new group of
three animals at a lower fixed dose level.

o If no mortality is observed, the next step involves dosing a new group at a higher fixed
dose level.

e Endpoint: The test is complete when a dose level that causes mortality is identified, or when
no mortality is seen at the highest dose level, allowing for classification of the substance
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according to globally harmonized systems (GHS).

Workflow for Acute Oral Toxicity Assessment
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Caption: Workflow for the OECD 423 Acute Toxic Class Method.

Local Tolerance: Skin and Eye Irritation

Local tolerance testing evaluates the potential of a substance to cause reversible or irreversible
inflammatory changes at the site of application.

Available Data

S-Methyl butanethioate is classified as a skin and eye irritant.[4] Safety data sheets
consistently list hazard statements such as H315 ("Causes skin irritation") and H319 ("Causes
serious eye irritation™). This indicates that in standard tests, the substance induced effects
meeting the criteria for these classifications.

. ) Classificati

Endpoint Route Species Result Source
on

Skin Irritation Dermal N/A Irritant Category 2 [4]

o Serious
Eye Irritation Ocular N/A ) Category 2A

[rritant
Respiratory ) May cause STOT SE
o Inhalation N/A o [4]

Irritation irritation Category 3

Causality and Standard Experimental Protocol

The classifications are typically based on results from tests following guidelines like OECD 404
(Acute Dermal Irritation/Corrosion) and OECD 405 (Acute Eye Irritation/Corrosion). The
underlying principle is to apply the substance to the relevant tissue (skin or eye of a rabbit,
historically) and score the resulting inflammatory reactions (erythema, edema, opacity) over
time. Increasingly, in vitro methods using reconstructed human epidermis or corneal models
are used to replace or reduce animal testing.

Protocol: OECD Guideline 404 - Acute Dermal Irritation/Corrosion
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e Animal Selection: Use healthy young adult albino rabbits.

e Preparation: About 24 hours before the test, clip the fur from the dorsal area of the trunk of
the animal.

o Application: Apply 0.5 mL (if liquid) or 0.5 g (if solid) of the test substance to a small area
(approx. 6 cm?) of skin under a gauze patch.

o Exposure: Expose the skin to the substance for a set duration, typically 4 hours.

o Observation and Scoring: After patch removal, score the skin for erythema (redness) and
edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).

o Classification: The mean scores for erythema and edema are used to determine the irritation
category according to a standardized classification system (e.g., GHS).

Sensitization Potential

Skin sensitization is an allergic reaction that occurs after repeated exposure to a substance.
The initial exposure induces an immune response, and subsequent exposures can trigger a
more severe inflammatory reaction.

Available Data

There are no predictive skin sensitization studies available for S-Methyl butanethioate.[1]
However, a risk assessment was conducted based on its chemical structure and expected
exposure levels. The chemical structure does not indicate a likelihood of reacting with skin
proteins, a key event in sensitization.[1] Acting conservatively due to the lack of data, the
exposure was compared to the non-reactive Dermal Sensitisation Threshold (DST). The
conclusion is that S-Methyl butanethioate does not present a safety concern for skin
sensitization at current declared use levels.[1]
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Endpoint Method Result Conclusion Source
No safety
Skin In silico/DST Exposure is concerns at 1
Sensitization Analysis below the DST current use
levels

Causality and Standard Experimental Protocol

The modern standard for sensitization testing is the Local Lymph Node Assay (LLNA),
described in OECD Guideline 429. This method avoids the subjective scoring of skin reactions
and instead measures a key mechanistic event: the proliferation of lymphocytes in the lymph
nodes draining the application site. An increase in proliferation indicates that the substance has
triggered an immune response characteristic of a sensitizer.

Protocol: OECD Guideline 429 - Skin Sensitisation: Local Lymph Node Assay (LLNA)
e Animal Selection: Use mice (e.g., CBA/Ca or CBA/J strain).

» Application: Apply the test substance (in a suitable vehicle) to the dorsal surface of each ear
for three consecutive days. A control group receiving only the vehicle is also used.

» Proliferation Measurement: On day 6, inject the mice with a radiolabeled marker (e.g., 3H-
methyl thymidine) that is incorporated into the DNA of dividing cells.

o Sample Collection: Five hours after the injection, humanely euthanize the animals and
excise the draining auricular lymph nodes.

» Analysis: Prepare a single-cell suspension from the lymph nodes and measure the amount
of radiolabel incorporated.

o Endpoint: Calculate a Stimulation Index (SI) by dividing the average radiolabel incorporation
in the test group by the average in the vehicle control group. An Sl of 3 or greater is typically
considered a positive result, indicating the substance is a skin sensitizer.

Genotoxicity Assessment
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Genotoxicity tests are designed to detect substances that can cause damage to DNA and
chromosomes. Such damage can potentially lead to cancer or heritable defects. A standard
battery of tests includes an assay for gene mutation in bacteria and an in vitro test for
chromosomal damage in mammalian cells.

Available Data

S-Methyl butanethioate has been evaluated in a battery of genotoxicity tests and was found to
be non-genotoxic.[1]

. Test Metabolic .
Endpoint L Result Conclusion  Source
System Activation
Gene Amestest (S. With and ] Not
. - . Negative . [1]
Mutation typhimurium) Without S9 Mutagenic
In vitro
Chromosoma  Micronucleus  With and _ Not
) Negative ) [1]
| Damage Test (Human Without S9 Clastogenic
Lymphocytes)
General BlueScreen With and ) Not
o ) Negative ) [1]
Genotoxicity Assay Without S9 Genotoxic

Causality and Standard Experimental Protocol

The bacterial reverse mutation test, or Ames test (OECD Guideline 471), is the cornerstone of
genotoxicity screening. It uses specialized strains of Salmonella typhimurium that have a pre-
existing mutation rendering them unable to synthesize a specific amino acid (histidine). They
cannot grow in a histidine-free medium. The test evaluates whether the chemical can cause a
reverse mutation, allowing the bacteria to grow again.[6] The inclusion of a liver enzyme extract
(S9) mimics mammalian metabolism to detect substances that become genotoxic only after
being metabolized.[6]

The in vitro micronucleus test (OECD Guideline 487) assesses chromosomal damage. Cells
treated with a clastogenic agent may fail to properly segregate chromosomes during cell
division, resulting in small, secondary nuclei (micronuclei) in the daughter cells.[1]
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Workflow for Genotoxicity Screening
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Caption: Standard workflow for an initial genotoxicity assessment.

Repeated Dose Toxicity

While acute tests assess the effects of a single high dose, repeated dose toxicity studies

evaluate the potential hazards of long-term, lower-level exposures.

Available Data

There are no specific repeated dose toxicity studies available for S-Methyl butanethioate.[1]

In such data-poor situations, the Threshold of Toxicological Concern (TTC) approach is often

used for risk assessment, particularly for substances with low expected exposure like
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flavorings. The TTC is a human exposure threshold value below which there is a very low
probability of an appreciable risk to human health.

The total systemic exposure to S-Methyl butanethioate was determined to be below the TTC
for a Cramer Class | material (substances with simple chemical structures and efficient
metabolic pathways suggesting low toxicity).[1] Therefore, under current use levels, it is not
considered a concern for repeated dose toxicity.[1]

Other Toxicological Endpoints

o Carcinogenicity: S-Methyl butanethioate is not listed as a probable, possible, or confirmed
human carcinogen by IARC, NTP, or OSHA.

» Reproductive Toxicity: No specific data is available. The risk assessment relies on the TTC
concept, with exposure levels below the threshold of concern.[1]

e Phototoxicity: Based on UV/Vis absorption spectra, the molecule does not absorb light in the
range that would cause phototoxicity or photoallergenicity.[1]

Conclusion

The available toxicological data for S-Methyl butanethioate indicate that while it is a
flammable liquid that can cause skin, eye, and respiratory irritation, it does not present a
concern for genotoxicity or skin sensitization at current use levels.[1][4] For endpoints lacking
specific experimental data, such as repeated dose and reproductive toxicity, risk assessments
based on the Threshold of Toxicological Concern (TTC) conclude a low risk due to the minimal
expected human exposure. This profile suggests that with appropriate industrial hygiene
measures and control of exposure, S-Methyl butanethioate can be handled safely.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b1221201?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

